Cas no 459840-85-8 (2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]-)

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- structure
459840-85-8 structure
Product Name:2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]-
CAS No:459840-85-8
MF:C11H11F3O2
MW:232.199054002762
CID:3990571
PubChem ID:12170134
Update Time:2025-04-22

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]-
    • 4-Hydroxy-4-[4-(trifluoromethyl)phenyl]-2-butanone
    • 4-hydroxy-4-[4-(trifluoromethyl)phenyl]butan-2-one
    • 459840-85-8
    • HS-6516
    • KTDAIWSFSAWDBT-UHFFFAOYSA-N
    • Inchi： 1S/C11H11F3O2/c1-7(15)6-10(16)8-2-4-9(5-3-8)11(12,13)14/h2-5,10,16H,6H2,1H3
    • InChI Key： KTDAIWSFSAWDBT-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(CC(C)=O)O)(F)F

Computed Properties

  • Exact Mass: 232.07111408g/mol
  • Monoisotopic Mass: 232.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- Production Method

Production Method 1

455-19-6 455-19-6
459840-85-8 459840-85-8
80992-93-4 80992-93-4
Reaction Conditions
1.1 Catalysts: L-Lysine Solvents: 4-Cyanobenzaldehyde ;  20 h, 50 °C
Reference
The effect of the distance between acidic site and basic site immobilized on mesoporous solid on the activity in catalyzing aldol condensation
Yu, Xiaofang; et al, Journal of Solid State Chemistry, 2011, 184(2), 289-295

Production Method 2

455-19-6 455-19-6
459840-85-8 459840-85-8
80992-93-4 80992-93-4
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: Glycerol ,  Choline chloride ,  Water ;  24 h, 60 °C
Reference
Application of Deep Eutectic Solvents in Promiscuous Lipase-Catalysed Aldol Reactions
Gonzalez-Martinez, Daniel; et al, European Journal of Organic Chemistry, 2016, 2016(8), 1513-1519

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- Raw materials

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- Preparation Products

2-Butanone, 4-hydroxy-4-[4-(trifluoromethyl)phenyl]- Related Literature

Related Categories

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